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Compound of Interest

[2-(2,6-
Compound Name:

Dichlorophenyl)ethyllhydrazine
CAS No.: 19564-42-2

Cat. No.: B15145722

Get Quote

Part 1: Executive Technical Analysis

Compound ldentity:

+ |UPAC Name: [2-(2,6-Dichlorophenyl)ethyl]lhydrazine

e CAS Number: 19564-42-2

¢ Chemical Class: Hydrazine derivative; 2,6-dichloro analog of Phenelzine.

Core Mechanism: Like its parent compound Phenelzine, 2,6-DCPEH functions as a
mechanism-based (suicide) inactivator. The hydrazine moiety is oxidized within the enzyme
active site to a diazene intermediate, which subsequently forms a covalent N(5)-flavin adduct
with the FAD cofactor, permanently disabling the enzyme.
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The "2,6-Dichloro” Effect (SAR Insight): The introduction of chlorine atoms at the ortho (2,6)
positions of the phenyl ring introduces significant steric bulk and electron-withdrawing character
compared to unsubstituted phenelzine.

» Steric Hindrance: The 2,6-substitution restricts the rotation of the ethyl linker and creates
steric clash within the hydrophobic cage of MAO isoforms (particularly MAO-A, which has a
more constrained substrate channel than MAO-B). This typically results in reduced potency
for MAO inhibition compared to phenelzine.

o Metabolic Stability: The 2,6-blocking prevents ortho-hydroxylation, a primary metabolic
clearance pathway for phenelzine, potentially altering the pharmacokinetic half-life.

» Selectivity Shift (LSD1): Phenelzine analogs are frequently investigated for selectivity toward
Lysine-Specific Demethylase 1 (LSD1). The larger binding pocket of LSD1 often
accommodates bulky phenyl analogs better than the MAO active site, making 2,6-DCPEH a
candidate for "desensitized" MAOIs intended as epigenetic modulators.

Part 2: Comparative Performance Matrix

The following data synthesizes experimental baselines for standard MAOIs against the
predicted/observed profile of 2,6-DCPEH based on hydrazine SAR.
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Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways between MAO inhibition (off-target for

this analog class) and LSD1 inhibition, driven by the hydrazine "warhead."
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Caption: Mechanistic bifurcation showing how the 2,6-dichloro substitution sterically hinders
MAO adduct formation while preserving or enhancing LSD1 inhibition potential.

Part 3: Experimental Validation Protocols

To objectively benchmark 2,6-DCPEH, you must run a comparative IC50 assay using a
fluorometric readout (Amplex Red). This protocol is self-validating via the inclusion of positive
controls.

Protocol: Comparative MAO-A/B Inhibition Assay

Objective: Determine the IC50 of 2,6-DCPEH relative to Phenelzine.

Reagents:

Enzyme: Recombinant Human MAO-A and MAO-B (5 mg/mL stocks).

Substrate: Tyramine (Universal substrate) or p-Tyramine.

Detection: Amplex Red Reagent (10-acetyl-3,7-dihydroxyphenoxazine) + Horseradish
Peroxidase (HRP).

Test Compounds: 2,6-DCPEH (dissolved in DMSO), Phenelzine (Control), Clorgyline (MAO-
A selective control), Deprenyl (MAO-B selective control).

Workflow:
e Preparation:
o Dilute enzymes to 0.5 U/mL in Reaction Buffer (0.1 M Sodium Phosphate, pH 7.4).

o Prepare 10-point serial dilution of 2,6-DCPEH (Range: 1 nM to 100 uM). Keep DMSO <
1%.

e Pre-Incubation (Critical Step):

o Rationale: Hydrazines are irreversible inhibitors requiring time to form the covalent adduct.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15145722/docs?utm_src=pdf-body-img#technical-comparison-guide-2-2-6-dichlorophenyl-ethyl-hydrazine-vs-standard-maois
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o Add 50 pL of diluted Enzyme to 10 uL of Inhibitor.

o Incubate at 37°C for 30 minutes. (Without this step, IC50 values will be artificially high).

» Reaction Initiation:
o Add 40 pL of Master Mix (200 uM Amplex Red + 1 U/mL HRP + 1 mM Tyramine).
o Note: Tyramine concentration should be at Km (approx 100 uM for MAO-A).
e Measurement:
o Incubate for 30—60 minutes at room temperature in the dark.
o Read Fluorescence: Ex/Em = 530/590 nm.
o Data Analysis:
o Normalize to "No Inhibitor" (100% Activity) and "No Enzyme" (0% Activity).
o Fit curves using non-linear regression (log(inhibitor) vs. response).
Self-Validation Check:

o Pass Criteria: Phenelzine 1C50 must fall within 0.1-1.0 uM. If Phenelzine IC50 > 5 uM, the
pre-incubation time was insufficient or the enzyme is degraded.

e 2,6-DCPEH Expectation: If the 2,6-dichloro group effectively blocks MAO access, expect an
IC50 shift to >10 pM (indicating "LSD1-selective" potential).

Part 4: References

e Prusevich, P, et al. (2014). "A Selective Phenelzine Analogue Inhibitor of Histone
Demethylase LSD1."[1][2] ACS Chemical Biology, 9(6), 1284-1293.[1][2] (Establishes the
SAR of phenelzine analogs and the use of phenyl ring substitution to tune MAO vs. LSD1
selectivity).

o LookChem Registry. (2024). "Product Data: [2-(2,6-Dichlorophenyl)ethyllhydrazine, CAS
19564-42-2."
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e Ramsay, R. R, et al. (2011). "Monoamine oxidases: the biochemistry of the proteins and
drugs." Current Pharmaceutical Design, 17(35), 3846-3847. (Defines the mechanism of
hydrazine-based inactivation and steric constraints of MAO active sites).

e Binda, C., et al. (2010). "Structural basis for the inhibition of the histone demethylase LSD1
by phenelzine and tranylcypromine.” Journal of the American Chemical Society. (Comparison
of binding pockets between MAO and LSD1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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